Cas no 721399-92-4 (4-(4-bromo-phenyl)-5-phenyl-thiazole-2-carboxylic acid ethyl ester)

4-(4-bromo-phenyl)-5-phenyl-thiazole-2-carboxylic acid ethyl ester structure
721399-92-4 structure
Product Name:4-(4-bromo-phenyl)-5-phenyl-thiazole-2-carboxylic acid ethyl ester
CAS No:721399-92-4
MF:C18H14BrNO2S
MW:388.278262615204
CID:2142854
PubChem ID:10340210
Update Time:2025-04-21

4-(4-bromo-phenyl)-5-phenyl-thiazole-2-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-(4-bromo-phenyl)-5-phenyl-thiazole-2-carboxylic acid ethyl ester
    • 4-(4-Bromophenyl)-5-phenylthiazole-2-carboxylic acid ethyl ester
    • 721399-92-4
    • QUXIHBRRUIMTLK-UHFFFAOYSA-N
    • DB-339713
    • SCHEMBL5909592
    • Inchi: 1S/C18H14BrNO2S/c1-2-22-18(21)17-20-15(12-8-10-14(19)11-9-12)16(23-17)13-6-4-3-5-7-13/h3-11H,2H2,1H3
    • InChI Key: QUXIHBRRUIMTLK-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1=C(C2C=CC=CC=2)SC(C(=O)OCC)=N1

Computed Properties

  • Exact Mass: 386.99286Da
  • Monoisotopic Mass: 386.99286Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 394
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 67.4Ų
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